Cas no 1511246-76-6 (1-(thian-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(thian-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 1511246-76-6
• Molecular Formula: C₉H₁₄O₂S
• Molecular Weight: 186.271261692047
• CID: 5822984
• PubChem ID: 82602382

1-(thian-4-yl)cyclopropane-1-carboxylic acid Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-(tetrahydro-2H-thiopyran-4-yl)-
• 1-(thian-4-yl)cyclopropane-1-carboxylic acid
• 1-(Thian-4-yl)cyclopropane-1-carboxylicacid
• 1-(Tetrahydro-2H-thiopyran-4-yl)cyclopropanecarboxylic acid
• 1511246-76-6
• EN300-1451764

• InChIKey： FFOHUUQRADAIKI-UHFFFAOYSA-N
• Inchi： 1S/C9H14O2S/c10-8(11)9(3-4-9)7-1-5-12-6-2-7/h7H,1-6H2,(H,10,11)
• SMILES： C1(C2CCSCC2)(C(O)=O)CC1

Computed Properties

• Exact Mass: 186.07145086g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 186.07145086g/mol
• Heavy Atom Count: 12
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Boiling Point: 337.2±35.0 °C(Predicted)
• pka: 4.60±0.20(Predicted)
• Density: 1.298±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes